ethyl 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2-naphthalen-1-yloxyacetyl)piperidine-4-carboxylate
• InChI: InChI=1S/C20H23NO4/c1-2-24-20(23)16-10-12-21(13-11-16)19(22)14-25-18-9-5-7-15-6-3-4-8-17(15)18/h3-9,16H,2,10-14H2,1H3
• InChI Key: CDCZXKHQADIYLR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)COC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H23NO4
• DSSTOX Substance ID: DTXSID601328996
• Molecular Weight: 341.4 g/mol
• Solubility: 43.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 340219-88-7

Description

Ethyl 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxylate, commonly known as NAP, is a chemical compound that has been studied for its potential use in various scientific research applications. NAP is a synthetic derivative of the naturally occurring neuropeptide activity-dependent neuroprotective protein (ADNP), which has been shown to have neuroprotective and neurotrophic properties. The synthesis method of NAP involves multiple steps, including the reaction of 1-naphthol with 1-bromo-2-chloroethane, followed by the reaction of the resulting intermediate with piperidine and ethyl chloroformate.

Mechanism of Action

The mechanism of action of NAP is not fully understood, but it is thought to involve the modulation of various cellular signaling pathways. NAP has been shown to activate the cAMP response element-binding protein (CREB) pathway, which is involved in the regulation of gene expression and cellular survival. NAP has also been shown to modulate the activity of various neurotransmitters, including dopamine and acetylcholine.
Biochemical and Physiological Effects:
NAP has been shown to have various biochemical and physiological effects, particularly in the brain. Studies have shown that NAP can increase the levels of various neurotrophic factors, including brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF), which are involved in the growth and survival of neurons. NAP has also been shown to modulate the activity of various neurotransmitters, including dopamine and acetylcholine, which are involved in various physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using NAP in lab experiments include its neuroprotective and neurotrophic properties, as well as its potential therapeutic applications for neurodegenerative diseases and brain injuries. However, NAP has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on NAP. One area of research is the development of more efficient synthesis methods for NAP, which could increase its availability for research and potential therapeutic applications. Another area of research is the investigation of the mechanism of action of NAP, which could provide insights into its potential therapeutic applications. Additionally, further studies are needed to determine the safety and efficacy of NAP in various animal models and clinical trials.

Synthesis Methods

The synthesis of NAP involves multiple steps, beginning with the reaction of 1-naphthol with 1-bromo-2-chloroethane to form 1-(1-naphthyloxy)-2-chloroethane. This intermediate is then reacted with piperidine and ethyl chloroformate to yield ethyl 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxylate, or NAP.

Scientific Research Applications

NAP has been studied for its potential use in various scientific research applications, particularly in the field of neuroscience. Studies have shown that NAP has neuroprotective and neurotrophic properties, and may have potential therapeutic applications for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. NAP has also been studied for its potential use in the treatment of traumatic brain injury and spinal cord injury.